Cas no 1289075-16-6 (6-Formyl-4-methylpicolinonitrile)

6-Formyl-4-methylpicolinonitrile structure
1289075-16-6 structure
Product Name:6-Formyl-4-methylpicolinonitrile
CAS No:1289075-16-6
MF:C8H6N2O
MW:146.14604139328
CID:6939661
PubChem ID:72215470
Update Time:2025-05-08

6-Formyl-4-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • AB79057
    • 6-Formyl-4-methylpicolinonitrile
    • 6-FORMYL-4-METHYLPYRIDINE-2-CARBONITRILE
    • 1289075-16-6
    • Inchi: 1S/C8H6N2O/c1-6-2-7(4-9)10-8(3-6)5-11/h2-3,5H,1H3
    • InChI Key: BOGAVRJZGXEHGG-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)C=C(C#N)N=1

Computed Properties

  • Exact Mass: 146.048012819Da
  • Monoisotopic Mass: 146.048012819Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.8Ų
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